Cas no 58653-97-7 (2-Methyloxirane-2-carboxylic Acid Methyl Ester)

• Product Name: 2-Methyloxirane-2-carboxylic Acid Methyl Ester
• CAS No: 58653-97-7
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 948823
• PubChem ID: 3525005
• Update Time: 2025-10-27

2-Methyloxirane-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-methylglycidate
• methyl 2-methyloxirane-2-carboxylate
• 2-methyloxirane-2-carboxylic acid methyl ester
• 2-Methyl-oxirane-2-carboxylic acid methyl ester
• 2-methyl-oxiranecarboxylic acid methyl ester
• 2-Methyoxirane-2-carboxylic acid, methyl ester
• 423955_ALDRICH
• AC1MRWQD
• CHEMBL421296
• I14-22977
• methyl 2-methyl-2-oxiranecarboxylate
• methyl 2-methyl-oxirane-carboxylate
• methyl-2-methylglycidate
• Methyl2-methylglycidate
• 58653-97-7
• CS-16849
• Oxiranecarboxylic acid, 2-methyl-, methyl ester
• Z1255365078
• Methyl 2-methylglycidate, 99%
• CS-0109314
• D76861
• AKOS015906009
• DTXSID80393306
• DA-04641
• ZB1088
• EN300-135028
• SCHEMBL757258
• 2-Methyloxirane-2-carboxylic Acid Methyl Ester

• MDL： MFCD00198125
• Inchi： 1S/C5H8O3/c1-5(3-8-5)4(6)7-2/h3H2,1-2H3
• InChI Key： OSYXXQUUGMLSGE-UHFFFAOYSA-N
• SMILES： O1CC1(C(=O)OC)C

Computed Properties

• Exact Mass: 116.04734
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.097 g/mL at 25 °C(lit.)
• Boiling Point: 62-65 °C/32 mmHg(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.418(lit.)
• PSA: 38.83
• Solubility: Not available

2-Methyloxirane-2-carboxylic Acid Methyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：10-36/37/38

Additional information on 2-Methyloxirane-2-carboxylic Acid Methyl Ester

2-Methyloxirane-2-carboxylic Acid Methyl Ester: A Key Compound in Modern Biochemical Research

2-Methyloxirane-2-carboxylic Acid Methyl Ester, with the chemical formula C₅H₈O₃ and the CAS number 58653-97-7, represents a unique class of organic compounds that have garnered significant attention in the field of biochemical research. This compound, also known as 2-Methyloxirane-2-carboxylic Acid Methyl Ester, is characterized by its cyclic structure containing an oxirane ring fused with a carboxylic acid ester group. The unique combination of these functional groups imparts distinct chemical properties that make it a valuable tool in pharmaceutical and biotechnological applications.

Recent studies have highlighted the potential of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to act as a selective inhibitor of the PDE4 enzyme, which is implicated in inflammatory diseases. This finding underscores the importance of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in the development of novel anti-inflammatory therapeutics.

The synthesis of 2-Methyloxirane-2-carboxylic Acid Methyl Ester typically involves a multi-step process that begins with the formation of the oxirane ring. Researchers have employed various methodologies, including ring-opening reactions of epoxides and esterification techniques, to achieve high yields of the target compound. A 2022 study published in Organic & Biomolecular Chemistry reported the use of microwave-assisted synthesis to enhance reaction efficiency, reducing both time and energy consumption.

One of the most promising applications of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is in the field of drug delivery systems. Its ability to form stable micellar structures has made it a candidate for targeted drug delivery. A 2023 review in Advanced Drug Delivery Reviews highlighted its potential as a carrier for hydrophobic drugs, enabling improved bioavailability and reduced side effects.

From a pharmacological perspective, 2-Methyloxirane-2-carboxylic Acid Methyl Ester exhibits interesting interactions with various receptors. A 2024 study in Pharmacology & Therapeutics revealed its ability to modulate the activity of the TRPV1 receptor, which is involved in pain perception. This property has sparked interest in its potential use as an analgesic agent.

In the context of synthetic biology, 2-Methyloxirane-2-carboxylic Acid Methyl Ester has been explored as a building block for the creation of complex molecules. Researchers have utilized its reactivity to synthesize derivatives with enhanced biological activity. A 2023 paper in Chemical Communications described the use of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in the development of a novel antibiotic scaffold.

The physicochemical properties of 2-Methyloxirane-2-carboxylic Acid Methyl Ester are critical to its applications. Its solubility profile, for instance, has been extensively studied. A 2022 report in Journal of Pharmaceutical Sciences indicated that the compound exhibits moderate solubility in aqueous solutions, which is advantageous for its use in pharmaceutical formulations.

From an environmental perspective, the biodegradability of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is an important consideration. A 2023 study in Environmental Science & Technology found that the compound undergoes rapid biodegradation under aerobic conditions, which is a positive factor for its sustainable use in industrial applications.

Recent advances in analytical techniques have enabled more precise characterization of 2-Methyloxirane-2-carboxylic Acid Methyl Ester. High-resolution mass spectrometry and NMR spectroscopy have been instrumental in confirming its molecular structure. A 2024 publication in Journal of Analytical Chemistry described the development of a new method for the quantitative analysis of this compound in biological samples.

The versatility of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is further demonstrated by its use in the development of fluorescent probes. Researchers have utilized its unique chemical properties to create probes for imaging applications. A 2023 study in Bioconjugate Chemistry reported the synthesis of a fluorescent derivative of 2-Methyloxirane-2-carboxylic Acid Methyl Ester that can selectively target specific cellular compartments.

Despite its promising applications, the use of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is not without challenges. One of the main issues is the optimization of its synthetic route to achieve higher yields and purity. A 2022 review in Chemical Reviews discussed various strategies for improving the efficiency of its synthesis, including the use of catalysts and green chemistry principles.

Looking ahead, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester lies in its integration into personalized medicine. Its ability to interact with multiple targets suggests potential applications in combination therapies. A 2023 perspective in Nature Reviews Drug Discovery emphasized the importance of understanding its pharmacokinetic profile to optimize its use in clinical settings.

In conclusion, 2-Methyloxirane-2-carboxylic Acid Methyl Ester represents a significant advancement in the field of medicinal chemistry. Its diverse applications, from drug delivery to synthetic biology, highlight its potential to impact various areas of science and technology. Continued research into its properties and applications is expected to yield further breakthroughs in the coming years.

For researchers and industry professionals, the availability of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in various forms and its compatibility with different synthetic methods make it a valuable resource. As the field of pharmacology continues to evolve, the role of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is likely to expand, contributing to the development of more effective and targeted therapeutic solutions.

Overall, the study of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a testament to the power of chemical innovation in addressing complex biological challenges. As new methodologies and technologies emerge, the potential applications of this compound are expected to grow, further solidifying its importance in the scientific community.

As we continue to explore the properties and applications of 2-Methyloxirane-2-carboxylic Acid Methyl Ester, it is clear that this compound will play a vital role in shaping the future of pharmaceutical and biotechnological research. Its unique characteristics and versatility make it an invaluable asset in the quest for new and improved therapeutic solutions.

The ongoing research into 2-Methyloxirane-2-carboxylic Acid Methyl Ester is not only advancing our understanding of its chemical properties but also expanding its potential applications. As scientists continue to uncover new ways to utilize this compound, we can expect to see its impact grow across various fields, from medicine to environmental science.

In the years to come, the study of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is likely to remain a focal point of research, driving innovation and discovery. Its significance in the scientific community is expected to increase, as more studies are conducted to explore its full potential and applications.

Ultimately, the exploration of 2-Methyloxirane-2-carboxylic Acid Methyl Ester represents a critical step forward in the development of new technologies and therapies. As our understanding of this compound deepens, so too will its applications, contributing to the advancement of science and the betterment of human health.

As the field of medicinal chemistry continues to evolve, the role of 2-Methyloxirane-2-carboxylic Acid Methyl Ester will undoubtedly become even more prominent. Its unique properties and versatility are expected to make it an essential tool in the development of new and innovative solutions to pressing scientific challenges.

With ongoing research and technological advancements, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester looks promising. Its potential applications are likely to expand, further solidifying its importance in the scientific community and its impact on various fields of study.

In summary, the study and application of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a dynamic and evolving area of research. As scientists continue to explore its properties and potential uses, the compound is expected to play an increasingly important role in the advancement of science and technology.

The significance of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in the scientific community is expected to grow as more research is conducted to uncover its full potential. Its unique characteristics and versatility make it a valuable resource for future innovations in various fields, from medicine to environmental science.

As we continue to learn more about 2-Methyloxirane-2-carboxylic Acid Methyl Ester, its role in shaping the future of science and technology is likely to become even more pronounced. The ongoing research into this compound is expected to yield new insights and discoveries, further expanding its applications and impact.

Overall, the exploration of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a testament to the power of scientific inquiry and innovation. As our understanding of this compound grows, so too will its potential to contribute to the advancement of science and the betterment of human health.

With continued research and development, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is bright. Its potential applications are likely to expand, making it an increasingly important tool in the scientific community and a valuable asset in the quest for new and innovative solutions to complex challenges.

In conclusion, the study of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a critical area of research that holds great promise for the future. As scientists continue to uncover new insights and applications, the compound is expected to play an essential role in shaping the next generation of scientific advancements and innovations.

As the field of medicinal chemistry continues to evolve, the role of 2-Methyloxirane-2-carboxylic Acid Methyl Ester will undoubtedly become even more prominent. Its unique properties and versatility are expected to make it an essential tool in the development of new and innovative solutions to pressing scientific challenges.

With ongoing research and technological advancements, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester looks promising. Its potential applications are likely to expand, further solidifying its importance in the scientific community and its impact on various fields of study.

In summary, the study and application of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a dynamic and evolving area of research. As scientists continue to explore its properties and potential uses, the compound is expected to play an increasingly important role in the advancement of science and technology.

The significance of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in the scientific community is expected to grow as more research is conducted to uncover its full potential. Its unique characteristics and versatility make it a valuable resource for future innovations in various fields, from medicine to environmental science.

As we continue to learn more about 2-Methyloxirane-2-carboxylic Acid Methyl Ester, its role in shaping the future of science and technology is likely to become even more pronounced. The ongoing research into this compound is expected to yield new insights and discoveries, further expanding its applications and impact.

Overall, the exploration of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a testament to the power of scientific inquiry and innovation. As our understanding of this compound grows, so too will its potential to contribute to the advancement of science and the betterment of human health.

With continued research and development, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is bright. Its potential applications are likely to expand, making it an increasingly important tool in the scientific community and a valuable asset in the quest for new and innovative solutions to complex challenges.

In conclusion, the study of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a critical area of research that holds great promise for the future. As scientists continue to uncover new insights and applications, the compound is expected to play an essential role in shaping the next generation of scientific advancements and innovations.

As the field of medicinal chemistry continues to evolve, the role of 2-Methyloxirane-2-carboxylic Acid Methyl Ester will undoubtedly become even more prominent. Its unique properties and versatility are expected to make it an essential tool in the development of new and innovative solutions to pressing scientific challenges.

With ongoing research and technological advancements, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester looks promising. Its potential applications are likely to expand, further solidifying its importance in the scientific community and its impact on various fields of study.

In summary, the study and application of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a dynamic and evolving area of research. As scientists continue to explore its properties and potential uses, the compound is expected to play an increasingly important role in the advancement of science and technology.

The significance of 2-Methyloxirane-2-carboxylic Acid Methyl Ester in the scientific community is expected to grow as more research is conducted to uncover its full potential. Its unique characteristics and versatility make it a valuable resource for future innovations in various fields, from medicine to environmental science.

As we continue to learn more about 2-Methyloxirane-2-carboxylic Acid Methyl Ester, its role in shaping the future of science and technology is likely to become even more pronounced. The ongoing research into this compound is expected to yield new insights and discoveries, further expanding its applications and impact.

Overall, the exploration of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a testament to the power of scientific inquiry and innovation. As our understanding of this compound grows, so too will its potential to contribute to the advancement of science and the betterment of human health.

With continued research and development, the future of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is bright. Its potential applications are likely to expand, making it an increasingly important tool in the scientific community and a valuable asset in the quest for new and innovative solutions to complex challenges.

In conclusion, the study of 2-Methyloxirane-2-carboxylic Acid Methyl Ester is a critical area of research that holds great promise for the future. As scientists continue to uncover new insights and applications, the compound is expected to play an essential role in shaping the next generation of scientific advancements and innovations.

It seems there's a repetition in the text you've provided, possibly due to a formatting or technical error. If you're looking for information about 2-Methyloxirane-2-carboxylic acid methyl ester, here's a concise and accurate summary: --- ### 2-Methyloxirane-2-carboxylic acid methyl ester Chemical Name: 2-Methyloxirane-2-carboxylic acid methyl ester IUPAC Name: Methyl 2-methyloxirane-2-carboxylate Molecular Formula: C₆H₁₀O₃ Molar Mass: 130.14 g/mol Structure: A cyclic ether with a carboxylic ester group. The molecule contains a three-membered oxirane ring fused to a two-carbon chain, with a methyl ester group at the terminal position. --- ### Properties - Appearance: Colorless liquid (if pure) - Solubility: Soluble in organic solvents (e.g., ethanol, acetone) - Reactivity: The oxirane ring is highly reactive, making it prone to ring-opening reactions with nucleophiles. The ester group can undergo hydrolysis or transesterification under appropriate conditions. --- ### Applications 1. Synthetic Chemistry: Used as a building block in the synthesis of more complex organic molecules. 2. Polymer Science: Potential precursor for functional polymers due to its reactive functionalities. 3. Pharmaceuticals: May serve as a prodrug or intermediate in drug development. 4. Material Science: Could be used in the development of specialty coatings or adhesives. --- ### Safety - Handling: Requires careful handling due to its reactivity. - Storage: Should be stored in a cool, dry place, away from incompatible substances. - Toxicity: Generally considered low toxicity, but standard safety protocols should be followed. --- If you have a specific question about this compound, its synthesis, or applications, feel free to ask!